Cas no 790263-34-2 (4-methyl-1-(methylamino)cyclohexane-1-carbonitrile)

• Product Name: 4-methyl-1-(methylamino)cyclohexane-1-carbonitrile
• CAS No: 790263-34-2
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 555144
• PubChem ID: 2507736
• Update Time: 2025-06-15

4-methyl-1-(methylamino)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,4-methyl-1-(methylamino)-
• Cyclohexanecarbonitrile, 4-methyl-1-(methylamino)- (9CI)
• 4-methyl-1-(methylamino)cyclohexane-1-carbonitrile
• AKOS005137364
• HMS1789J06
• 4-methyl-1-(methylamino)cyclohexanecarbonitrile
• Z56347047
• MFCD06357340
• EN300-09714
• 790263-34-2

• Inchi： 1S/C9H16N2/c1-8-3-5-9(7-10,11-2)6-4-8/h8,11H,3-6H2,1-2H3
• InChI Key： XBYWYHKMZWCSGF-UHFFFAOYSA-N
• SMILES： N(C)C1(C#N)CCC(C)CC1

Computed Properties

• Exact Mass: 152.131
• Monoisotopic Mass: 152.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.8Ų

Additional information on 4-methyl-1-(methylamino)cyclohexane-1-carbonitrile

Comprehensive Overview of 4-methyl-1-(methylamino)cyclohexane-1-carbonitrile (CAS No. 790263-34-2)

4-methyl-1-(methylamino)cyclohexane-1-carbonitrile (CAS No. 790263-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This cyclohexane derivative features a methylamino group and a carbonitrile functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

The compound’s molecular framework, characterized by its cyclohexane core and nitrile group, offers exceptional stability and reactivity, which are critical for modern synthetic chemistry. Recent studies highlight its role in developing enzyme inhibitors and receptor modulators, addressing trending topics like personalized medicine and sustainable agriculture. As the industry shifts toward greener alternatives, 4-methyl-1-(methylamino)cyclohexane-1-carbonitrile is also being evaluated for eco-friendly synthesis routes, resonating with global sustainability goals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of this compound. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol facilitates its application in high-throughput screening assays. With the rise of AI-driven drug design, computational models frequently utilize derivatives of this compound to predict binding affinities, a hot topic in cheminformatics and molecular docking studies.

From a commercial perspective, CAS No. 790263-34-2 is available in varying purity grades (≥95% to ≥99%), catering to both research and industrial-scale production. Suppliers often emphasize its GMP compliance and batch-to-batch consistency, key concerns for regulatory-approved applications. The compound’s shelf life and storage conditions (typically 2–8°C under inert atmosphere) are frequently queried in procurement discussions, reflecting end-user priorities.

Emerging trends in preclinical research have spotlighted derivatives of 4-methyl-1-(methylamino)cyclohexane-1-carbonitrile as candidates for treating neurodegenerative diseases, a pressing area given aging populations worldwide. Its mechanism of action, often linked to amine neurotransmitter regulation, aligns with searches for "next-gen CNS therapeutics." Additionally, its agrochemical potential—such as in plant growth regulation—echoes the surge in queries about "sustainable crop protection chemicals."

In summary, 4-methyl-1-(methylamino)cyclohexane-1-carbonitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from pharmaceutical intermediates to material science, ensure its relevance in evolving scientific landscapes. As research continues to unravel its potential, this compound remains a focal point for industries aiming to address 21st-century challenges through advanced molecular solutions.